Cas no 2298683-61-9 (4-Bromo-3,6-dihydro-2H-pyridine-1-sulfonyl chloride)

• Product Name: 4-Bromo-3,6-dihydro-2H-pyridine-1-sulfonyl chloride
• CAS No: 2298683-61-9
• MF: C₅H₇BrClNO₂S
• MW: 260.536578416824
• CID: 6299714
• PubChem ID: 138987443
• Update Time: 2025-05-19

4-Bromo-3,6-dihydro-2H-pyridine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2298683-61-9
• 4-Bromo-3,6-dihydro-2H-pyridine-1-sulfonyl chloride
• EN300-5940647
• 4-bromo-1,2,3,6-tetrahydropyridine-1-sulfonyl chloride

• Inchi： 1S/C5H7BrClNO2S/c6-5-1-3-8(4-2-5)11(7,9)10/h1H,2-4H2
• InChI Key： BMTRXVICCHCVJQ-UHFFFAOYSA-N
• SMILES： BrC1=CCN(CC1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 258.90694g/mol
• Monoisotopic Mass: 258.90694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-Bromo-3,6-dihydro-2H-pyridine-1-sulfonyl chloride

Comprehensive Overview of 4-Bromo-3,6-dihydro-2H-pyridine-1-sulfonyl chloride (CAS No. 2298683-61-9)

4-Bromo-3,6-dihydro-2H-pyridine-1-sulfonyl chloride (CAS No. 2298683-61-9) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic sulfonamides, which are pivotal intermediates in the synthesis of bioactive molecules. Its unique brominated pyridine structure and reactive sulfonyl chloride group make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for 4-Bromo-3,6-dihydro-2H-pyridine-1-sulfonyl chloride has surged due to its role in developing small-molecule inhibitors and covalent probes. Researchers are particularly interested in its potential for targeting enzyme active sites and protein-protein interactions, aligning with trends in precision medicine and targeted therapy. The compound’s CAS No. 2298683-61-9 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and medicinal chemistry.

The synthesis of 4-Bromo-3,6-dihydro-2H-pyridine-1-sulfonyl chloride involves regioselective bromination followed by sulfonylation, a process optimized for scalability and purity. Its chemical stability under controlled conditions allows for versatile applications, including cross-coupling reactions and peptide modifications. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its structural integrity, ensuring compliance with Good Laboratory Practices (GLP).

From an industrial perspective, 4-Bromo-3,6-dihydro-2H-pyridine-1-sulfonyl chloride is gaining traction in the development of next-generation agrochemicals. Its ability to act as a synthon for herbicides and pesticides aligns with the growing focus on sustainable agriculture. Environmental concerns and regulatory shifts toward green chemistry have further amplified interest in this compound’s eco-friendly derivatives.

In the realm of material science, CAS No. 2298683-61-9 is explored for its potential in polymer functionalization and surface modification. Its reactive sulfonyl chloride group facilitates covalent bonding with nanomaterials, enabling applications in drug delivery systems and biosensors. This versatility positions it as a key player in multidisciplinary research.

Safety and handling protocols for 4-Bromo-3,6-dihydro-2H-pyridine-1-sulfonyl chloride emphasize proper ventilation and personal protective equipment (PPE). While not classified as hazardous under standard conditions, its reactivity warrants adherence to industry best practices. Storage recommendations include anhydrous environments and temperature-controlled settings to preserve its chemical efficacy.

In conclusion, 4-Bromo-3,6-dihydro-2H-pyridine-1-sulfonyl chloride (CAS No. 2298683-61-9) is a cornerstone in modern chemical synthesis, bridging gaps between pharmaceutical innovation, agricultural advancement, and material engineering. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and industrial workflows.